Cas no 1355247-86-7 (1-fluoro-2-methyl-4-(3-nitrophenyl)benzene)

• Product Name: 1-fluoro-2-methyl-4-(3-nitrophenyl)benzene
• CAS No: 1355247-86-7
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD21332970
• CID: 2771439
• PubChem ID: 70699676
• Update Time: 2025-04-21

1-fluoro-2-methyl-4-(3-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-methyl-4-(3-nitrophenyl)benzene
• AKOS025294392
• 1355247-86-7
• CS-0211159
• MFCD21332970
• DTXSID00742791
• BS-26675
• 4-Fluoro-3-methyl-3'-nitro-1,1'-biphenyl

• MDL： MFCD21332970
• Inchi： 1S/C13H10FNO2/c1-9-7-11(5-6-13(9)14)10-3-2-4-12(8-10)15(16)17/h2-8H,1H3
• InChI Key： UQQYALVXZPMJOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.07000
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.23250